Cas no 2034600-12-7 (N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-phenoxypropanamide)

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-phenoxypropanamide is a synthetic organic compound featuring a benzofuran core linked to a hydroxypropyl group and an amide moiety with a phenoxypropanamide substituent. This structure suggests potential utility in pharmaceutical or agrochemical applications due to its hybrid pharmacophore, combining benzofuran’s aromaticity with amide functionality for enhanced binding affinity. The hydroxypropyl spacer may improve solubility, while the phenoxypropanamide group could contribute to metabolic stability. Its modular design allows for derivatization, making it a versatile intermediate in drug discovery or material science. Further studies are required to fully elucidate its biological or physicochemical properties.
N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-phenoxypropanamide structure
2034600-12-7 structure
Product Name:N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-phenoxypropanamide
CAS No:2034600-12-7
MF:C20H21NO4
MW:339.3850
CID:5355568
Update Time:2025-10-31

N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-phenoxypropanamide
    • N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-phenoxypropanamide
    • Inchi: 1S/C20H21NO4/c1-14(24-16-9-4-3-5-10-16)19(22)21-13-20(2,23)18-12-15-8-6-7-11-17(15)25-18/h3-12,14,23H,13H2,1-2H3,(H,21,22)
    • InChI Key: QPEAMSNBVSEOGX-UHFFFAOYSA-N
    • SMILES: O1C2=C([H])C([H])=C([H])C([H])=C2C([H])=C1C(C([H])([H])[H])(C([H])([H])N([H])C(C([H])(C([H])([H])[H])OC1C([H])=C([H])C([H])=C([H])C=1[H])=O)O[H]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 451
  • XLogP3: 3.1
  • Topological Polar Surface Area: 71.7

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Additional information on N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-phenoxypropanamide

Comprehensive Analysis of N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-phenoxypropanamide (CAS No. 2034600-12-7)

The compound N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-phenoxypropanamide (CAS No. 2034600-12-7) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis pathways, and emerging relevance in modern science, addressing common queries such as "What is the role of benzofuran derivatives in drug discovery?" and "How does phenoxypropanamide contribute to bioactive compounds?".

Structurally, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-phenoxypropanamide combines a benzofuran core with a phenoxypropanamide side chain, creating a hybrid scaffold. The benzofuran moiety is known for its prevalence in natural products and pharmaceuticals, often associated with anti-inflammatory and antimicrobial activities. Meanwhile, the phenoxypropanamide group enhances solubility and bioavailability, making it a valuable fragment in medicinal chemistry. Researchers frequently explore questions like "Can benzofuran derivatives replace traditional heterocycles in drug design?" or "What are the metabolic stability advantages of phenoxypropanamides?".

The synthesis of CAS No. 2034600-12-7 typically involves multi-step organic reactions, including condensation and amidation processes. Recent advancements in green chemistry have spurred interest in optimizing these pathways to reduce environmental impact—a topic aligning with trends like "sustainable synthesis of complex molecules" and "green alternatives in pharmaceutical manufacturing." Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound, addressing common search terms like "How to confirm the purity of benzofuran-based amides?".

In pharmacological contexts, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-phenoxypropanamide is studied for its potential as a modulator of enzyme activity or receptor binding. Its dual-functional structure allows interactions with biological targets like kinases or GPCRs, resonating with trending queries such as "Next-generation small-molecule therapeutics" and "Targeted drug delivery using hybrid scaffolds." Preclinical studies focus on its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile, a key concern for researchers searching "How to improve the pharmacokinetics of benzofuran derivatives?".

Beyond therapeutics, this compound finds utility in material science, particularly in designing fluorescent probes or polymer additives. The benzofuran unit contributes to photophysical properties, while the hydroxypropyl-phenoxypropanamide segment offers tunable polarity. Such applications tie into popular topics like "Smart materials for biosensing" and "Organic electronics innovations," highlighting its interdisciplinary appeal.

Regulatory and safety assessments of CAS No. 2034600-12-7 emphasize compliance with global chemical inventories (e.g., REACH, TSCA). While not classified as hazardous, proper handling protocols are recommended—addressing FAQs like "Is 2034600-12-7 biodegradable?" or "What are the storage conditions for benzofuran amides?".

In conclusion, N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-phenoxypropanamide exemplifies the convergence of structural ingenuity and functional versatility. Its exploration aligns with cutting-edge scientific inquiries, from "AI-driven molecular design" to "Sustainable drug development," positioning it as a compound of enduring relevance in both academia and industry.

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